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Introduction
Fosthiazate is an organophosphate nematicide and insecticide that plays a significant role in

Integrated Pest Management (IPM) programs for the control of a wide range of plant-parasitic

nematodes and some soil-dwelling insects.[1][2] Its mode of action, efficacy against key

nematode pests, and compatibility with certain IPM strategies make it a valuable tool for

sustainable agriculture. These application notes provide detailed information on the use of

fosthiazate, including its mechanism of action, target pests, effects on non-target organisms,

and protocols for its evaluation.

Mode of Action
Fosthiazate's primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE) in the nervous system of target organisms.[1][2][3][4][5] AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE,

fosthiazate causes an accumulation of ACh, leading to continuous nerve stimulation, paralysis,

and eventual death of the nematode or insect.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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